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Compound of Interest

Compound Name: Trimegestone-13C,d3

Cat. No.: B12365426 Get Quote

In-Depth Technical Guide: Trimegestone-13C,d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the isotopically labeled progestin,

Trimegestone-13C,d3, with a focus on its molecular properties and applications in research.

Core Data Presentation: Molecular Weight
The precise mass of an isotopically labeled compound is critical for its application in

quantitative and metabolic studies. The following table summarizes the calculated molecular

weights of Trimegestone and its stable isotope-labeled variant, Trimegestone-13C,d3. The

calculations are based on the monoisotopic masses of the most abundant or specified

isotopes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12365426?utm_src=pdf-interest
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Formula Calculation
Monoisotopic
Molecular Weight (
g/mol )

Trimegestone C₂₂H₃₀O₃

(22 × 12.000000) +

(30 × 1.007825) + (3 ×

15.994915)

342.219495

Trimegestone-13C,d3 (¹²C)₂₁(¹³C)₁H₂₇D₃O₃

(21 × 12.000000) + (1

× 13.003355) + (27 ×

1.007825) + (3 ×

2.014102) + (3 ×

15.994915)

346.241681

Mechanism of Action and Signaling Pathway
Trimegestone is a synthetic progestogen that acts as a potent and selective agonist of the

progesterone receptor (PR).[1] Its mechanism of action is central to its therapeutic effects in

hormone replacement therapy and potential contraceptive applications.[2][3]

Upon entering a target cell, Trimegestone binds to the progesterone receptor located in the

cytoplasm. This binding event induces a conformational change in the receptor, leading to its

dimerization and translocation into the nucleus. Within the nucleus, the Trimegestone-receptor

complex binds to specific DNA sequences known as progesterone response elements (PREs)

in the promoter regions of target genes.[2] This interaction modulates the transcription of these

genes, either activating or repressing them, which in turn alters protein synthesis and cellular

function. A key action of Trimegestone is the inhibition of gonadotropin secretion from the

pituitary gland, which suppresses ovulation.[2]
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Caption: Signaling pathway of Trimegestone via the progesterone receptor.

Experimental Protocols and Workflows
Isotopically labeled compounds like Trimegestone-13C,d3 are invaluable tools in

pharmacokinetic (PK) and metabolism studies. They serve as tracers that can be distinguished

from their endogenous or unlabeled counterparts by mass spectrometry. A typical experimental

workflow for a PK study is outlined below.

Methodology for a Pharmacokinetic Study Using Trimegestone-13C,d3:

Dosing: A subject (e.g., a preclinical animal model) is administered a precise dose of

Trimegestone-13C,d3.

Sample Collection: Biological samples, such as blood, plasma, or urine, are collected at

predetermined time points post-administration.

Sample Preparation: The collected samples undergo an extraction process to isolate the

analyte (Trimegestone and its metabolites) from the biological matrix. This often involves

protein precipitation followed by liquid-liquid extraction or solid-phase extraction.
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LC-MS/MS Analysis: The extracted samples are analyzed using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). The labeled Trimegestone-13C,d3 and any of its

labeled metabolites can be specifically detected and quantified based on their unique mass-

to-charge ratios, separate from the unlabeled drug.

Data Analysis: The concentration of Trimegestone-13C,d3 in each sample is plotted against

time to generate a pharmacokinetic profile. Key parameters such as absorption, distribution,

metabolism, and excretion (ADME) rates, half-life, and clearance are then calculated.
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Caption: General experimental workflow for a pharmacokinetic study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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